Cas no 70795-45-8 (cis-1,2-Cyclohexanedimethanamine)

cis-1,2-Cyclohexanedimethanamine Properties

Names and Identifiers

• cis-1,2-Cyclohexanedimethanamine
• 1,2-Cyclohexanedimethanamine,(1R,2S)-rel-
• A836996
• AG-G-76727
• cis-[(2-aminomethyl)cyclohexyl]methanamine
• cis-1,2-Bis-(aminomethyl)-cyclohexan
• CTK5D3004
• I05-0408
• SBB069941
• 1,2-Cyclohexanedimethanamine,cis-
• cis-1,2-Bis(aminomethyl)cyclohexane
• 1-[(1S,2R)-2-(aminomethyl)cyclohexyl]methanamine
• 1,2-Cyclohexanedimethanamine, cis-
• [(1R,2S)-Cyclohexane-1,2-diyl]dimethanamine
• SCHEMBL18428581
• DTXSID30623423
• 70795-45-8
• AKOS006361088
• [2-(Aminomethyl)cyclohexyl]methylamine #
• BDYVWDMHYNGVGE-OCAPTIKFSA-N
• [(1R,2S)-2-(aminomethyl)cyclohexyl]methanamine
• +Expand

• InChIKey： BDYVWDMHYNGVGE-UHFFFAOYSA-N
• Inchi： 1S/C8H18N2/c9-5-7-3-1-2-4-8(7)6-10/h7-8H,1-6,9-10H2/t7-,8+
• SMILES： C1(CN)CCCCC1CN

Computed Properties

• Exact Mass: 142.14714
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 142.147
• Heavy Atom Count: 10
• Complexity: 81.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• LogP: 2.11080
• PSA: 52.04